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Compound of Interest

Compound Name:
5-Cyano-N,N,6-

trimethylpicolinamide

Cat. No.: B7558770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the currently available information for the

chemical compound 5-Cyano-N,N,6-trimethylpicolinamide. Despite a comprehensive search

of publicly accessible scientific databases and supplier information, detailed experimental

protocols, extensive quantitative data, and associated biological pathways remain largely

undocumented in the public domain.

Chemical Structure and Identifiers
Based on its IUPAC name, the chemical structure of 5-Cyano-N,N,6-trimethylpicolinamide is

a pyridine ring substituted at the 2-position with an N,N-dimethylcarboxamide group, at the 5-

position with a cyano group, and at the 6-position with a methyl group.

Table 1: Chemical Identification

Identifier Value

Chemical Name 5-Cyano-N,N,6-trimethylpicolinamide

CAS Number 1197661-24-7

Molecular Formula C₁₀H₁₁N₃O
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A 2D representation of the chemical structure is provided below.

Caption: 2D Chemical structure of 5-Cyano-N,N,6-trimethylpicolinamide.

Experimental Data
A thorough search for experimental data, including synthesis protocols and spectroscopic

characterization (NMR, IR, Mass Spectrometry), did not yield any specific results for 5-Cyano-
N,N,6-trimethylpicolinamide. While general methods for the synthesis of substituted

cyanopyridines are available in the scientific literature, a detailed, validated procedure for this

specific molecule could not be located.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of 5-Cyano-
N,N,6-trimethylpicolinamide. Consequently, no associated signaling pathways or

experimental workflows can be described or visualized.

Conclusion
5-Cyano-N,N,6-trimethylpicolinamide is a defined chemical entity with a known structure and

CAS number. However, there is a significant lack of publicly available scientific literature

detailing its synthesis, characterization, and biological properties. Researchers interested in

this molecule may need to perform de novo synthesis and characterization. Further

investigation is required to determine its potential applications in drug development and other

scientific fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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